Cas no 5690-48-2 (Naphthalene-1,8-dicarbonitrile)
5690-48-2 structure
Product Name:Naphthalene-1,8-dicarbonitrile
CAS No:5690-48-2
MF:C12H6N2
MW:178.189442157745
CID:1603243
PubChem ID:11435271
Update Time:2025-04-21
Naphthalene-1,8-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- naphthalene-1,8-dicarbonitrile
- 1,8-Dicyanonaphthalin
- 1,8-Dicyanonaphthalene
- 1.8-Dicyanonaphthalin
- 1,8-Naphthylendicyanid
- SureCN819594
- Naphthalin-1,8-dicarbonitril
- AGN-PC-0091Y3
- 1,8-naphthalenedicarbonitrile
- 5690-48-2
- DB-082905
- DTXSID70465728
- SCHEMBL819594
- Naphthalene-1,8-dicarbonitrile
-
- Inchi： 1S/C12H6N2/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6H
- InChI Key： XBENBKUMYAUPFF-UHFFFAOYSA-N
- SMILES： N#CC1C=CC=C2C=CC=C(C#N)C2=1
Computed Properties
- Exact Mass: 178.05300
- Monoisotopic Mass: 178.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58000
- LogP: 2.58316
Naphthalene-1,8-dicarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Naphthalene-1,8-dicarbonitrile Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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